Cas no 156791-81-0 (Iristectorene B)

• Product Name: Iristectorene B
• CAS No: 156791-81-0
• Molecular Formula: C₄₄H₇₆O₅
• Molecular Weight: 685.071254730225
• CID: 186605
• PubChem ID: 44559085

Iristectorene B Properties

Names and Identifiers

• Tetradecanoic acid,3-[(1R,2S,3S,6Z)-3-hydroxy-2-[(3E,5R,7E)-5-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-2,3-dimethyl-6-(1-methyl-2-oxoethylidene)cyclohexyl]propylester
• Iristectorene B
• Tetradecanoic acid,3-[(1R,2S,3S,6Z)-3-hydroxy-2-[(3E,5R,7E)-5-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-2,3-dimethyl
• Tetradecanoicacid,3-[(1R,2S,3S,6Z)-3-hydroxy-2-[(3E,5R,7E)-5-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrienyl]-2,3-dimethyl-6-(1-methyl-2-oxoethylidene)cyclohexyl]propylester (9CI)
• 3-[(1R,2S,3S,6Z)-3-hydroxy-2-[(3E,5R,7E)-5-hydroxy-4,8,12-trimethyltrideca-3,7,11-trienyl]-2,3-dimethyl-6-(1-oxopropan-2-ylidene)cyclohexyl]propyl tetradecanoate
• AKOS040761865
• CHEMBL445222
• 156791-81-0
• 3-((1R,2S,3S,6Z)-3-hydroxy-2-((3E,5R,7E)-5-hydroxy-4,8,12-trimethyltrideca-3,7,11-trienyl)-2,3-dimethyl-6-(1-oxopropan-2-ylidene)cyclohexyl)propyl tetradecanoate

• InChIKey： UHFDAENQNSFKSB-UAOBIYCZSA-N
• Inchi： 1S/C44H76O5/c1-9-10-11-12-13-14-15-16-17-18-19-27-42(47)49-33-22-26-40-39(38(6)34-45)30-32-44(8,48)43(40,7)31-21-25-37(5)41(46)29-28-36(4)24-20-23-35(2)3/h23,25,28,34,40-41,46,48H,9-22,24,26-27,29-33H2,1-8H3/b36-28+,37-25+,39-38-/t40-,41-,43+,44+/m1/s1
• SMILES： O[C@@]1(C)CC/C(=C(/C=O)\C)/[C@@H](CCCOC(CCCCCCCCCCCCC)=O)[C@]1(C)CC/C=C(\C)/[C@@H](C/C=C(\C)/CC/C=C(\C)/C)O

Computed Properties

• Exact Mass: 684.56927552g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 27
• Monoisotopic Mass: 684.56927552g/mol
• Heavy Atom Count: 49
• Complexity: 1080
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.6
• Topological Polar Surface Area: 83.8

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids